Cas no 898785-37-0 (2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane)

• Product Name: 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane
• CAS No: 898785-37-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD08064184
• CID: 1945545
• PubChem ID: 24727793
• Update Time: 2025-05-24

2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane
• 2,6-DIMETHYL(1,3-DIOXOLAN-2-YLMETHYL)BENZENE
• CTK5G6266
• AG-H-66505
• 2,5-DIISOOCTYL-4-BENZENEDIOL
• 898785-37-0
• AKOS006287415
• DTXSID60645895
• MFCD08064184

• MDL： MFCD08064184
• Inchi： 1S/C12H16O2/c1-9-4-3-5-10(2)11(9)8-12-13-6-7-14-12/h3-5,12H,6-8H2,1-2H3
• InChI Key： JEZLZORRLFONDB-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.21880

Additional information on 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane

2-[(2,6-Dimethylphenyl)methyl]-1,3-Dioxolane: A Comprehensive Overview

The compound with CAS No. 898785-37-0, commonly referred to as 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane, is a fascinating molecule with a diverse range of applications in various fields. This compound belongs to the class of cyclic ethers and is characterized by its unique structure and chemical properties. In this article, we will delve into the structural features, synthesis methods, chemical properties, and recent advancements in its applications.

Structure and Synthesis

The molecule 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane consists of a 1,3-dioxolane ring fused with a substituted benzene ring. The 1,3-dioxolane ring is a five-membered cyclic ether that provides stability to the molecule due to its conjugated system. The benzene ring is substituted with two methyl groups at the 2 and 6 positions, which adds symmetry and enhances the molecule's stability further. This structure makes it resistant to oxidation and hydrolysis under normal conditions.

The synthesis of 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane typically involves a nucleophilic substitution reaction or an acid-catalyzed cyclization process. Recent studies have shown that microwave-assisted synthesis can significantly reduce reaction time while maintaining high yields. This method has become increasingly popular due to its efficiency and eco-friendliness.

Chemical Properties

2-[(2,6-Dimethylphenyl)methyl]-1,3-dioxolane exhibits several notable chemical properties that make it suitable for various applications. It has a high boiling point (approximately 150°C) and is relatively stable under thermal conditions. The molecule is also insoluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in organic synthesis and as a solvent in certain industrial processes.

Recent research has focused on the reactivity of this compound under different conditions. For instance, studies have shown that 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane can undergo nucleophilic attack at the ether oxygen atoms when treated with strong nucleophiles like hydroxide ions or amine bases. This reactivity opens up new avenues for its use in polymer chemistry and drug delivery systems.

Applications in Industry and Research

The versatility of 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane has led to its widespread use in various industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules such as antibiotics and antiviral agents. Its ability to form stable complexes with metal ions has also made it valuable in catalysis and coordination chemistry.

In recent years, there has been growing interest in using this compound as a building block for nanomaterials. Researchers have successfully synthesized porous materials by incorporating 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane into their frameworks. These materials exhibit exceptional adsorption capacities for gases like CO₂ and methane, making them promising candidates for environmental remediation.

Environmental Impact and Safety Considerations

Despite its numerous applications, understanding the environmental impact of 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane is crucial for sustainable practices. Recent studies have assessed its biodegradability under aerobic conditions and found that it undergoes slow degradation due to its stable structure. However, advanced treatment methods such as photocatalytic degradation have shown potential for accelerating its breakdown.

Safety considerations are paramount when handling this compound. It is essential to follow standard laboratory protocols to minimize exposure risks. Proper ventilation and personal protective equipment are recommended during synthesis and handling procedures.

Future Prospects

The future of 2-[(2,6-dimethylphenyl)methyl]-1,3-dioxolane looks promising as researchers continue to explore its potential in emerging fields such as green chemistry and materials science. Ongoing studies aim to optimize its synthesis pathways further while reducing environmental footprint.

In conclusion, 898785-37-0 (or 898785-37-0) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties combined with recent advancements in synthesis techniques ensure that it will remain a key player in both academic research and industrial processes for years to come.